Gadobenic Acid Disodium Salt
Gadobenic Acid Disodium Salt
Brand Name:
Vulcanchem
CAS No.:
113662-22-9
VCID:
VC0139818
InChI:
InChI=1S/C22H31N3O11.Gd.2Na/c26-18(27)10-23(6-7-24(11-19(28)29)12-20(30)31)8-9-25(13-21(32)33)17(22(34)35)15-36-14-16-4-2-1-3-5-16;;;/h1-5,17H,6-15H2,(H,26,27)(H,28,29)(H,30,31)(H,32,33)(H,34,35);;;/q;+3;2*+1/p-5
SMILES:
C1=CC=C(C=C1)COCC(C(=O)[O-])N(CCN(CCN(CC(=O)[O-])CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Na+].[Na+].[Gd+3]
Molecular Formula:
C22H26GdN3Na2O11
Molecular Weight:
711.69
Gadobenic Acid Disodium Salt
CAS No.: 113662-22-9
Reference Standards
VCID: VC0139818
Molecular Formula: C22H26GdN3Na2O11
Molecular Weight: 711.69
| CAS No. | 113662-22-9 |
|---|---|
| Product Name | Gadobenic Acid Disodium Salt |
| Molecular Formula | C22H26GdN3Na2O11 |
| Molecular Weight | 711.69 |
| IUPAC Name | disodium;2-[2-[2-[bis(carboxylatomethyl)amino]ethyl-(carboxylatomethyl)amino]ethyl-(carboxylatomethyl)amino]-3-phenylmethoxypropanoate;gadolinium(3+) |
| Standard InChI | InChI=1S/C22H31N3O11.Gd.2Na/c26-18(27)10-23(6-7-24(11-19(28)29)12-20(30)31)8-9-25(13-21(32)33)17(22(34)35)15-36-14-16-4-2-1-3-5-16;;;/h1-5,17H,6-15H2,(H,26,27)(H,28,29)(H,30,31)(H,32,33)(H,34,35);;;/q;+3;2*+1/p-5 |
| Standard InChIKey | WZTRMCSCVTYBQK-UHFFFAOYSA-I |
| SMILES | C1=CC=C(C=C1)COCC(C(=O)[O-])N(CCN(CCN(CC(=O)[O-])CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Na+].[Na+].[Gd+3] |
| Synonyms | [4-(Carboxy-κO)-5,8,11-tris[(carboxy-κO)methyl]-1-phenyl-2-oxa-5,8,11-triazatridecan-13-oato(5-)-κN5,κN8,κN11,κO13]gadolinate(2-) Disodium; Gd-BOPTA Disodium; |
| PubChem Compound | 71317022 |
| Last Modified | Nov 11 2021 |
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